Cas no 1805605-55-3 (4-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-2-nitropyridine)

• Product Name: 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-2-nitropyridine
• CAS No: 1805605-55-3
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• CID: 4883569
• Update Time: 2025-07-18

4-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-2-nitropyridine

• Inchi： 1S/C7H4ClF3N2O2/c8-1-3-4(6(10)11)2-12-7(5(3)9)13(14)15/h2,6H,1H2
• InChI Key： QQIAMGRPMMPEHC-UHFFFAOYSA-N
• SMILES： ClCC1C(=C([N+](=O)[O-])N=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-2-nitropyridine

Comprehensive Overview of 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-2-nitropyridine (CAS No. 1805605-55-3)

The compound 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-2-nitropyridine (CAS No. 1805605-55-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of chloromethyl, difluoromethyl, and nitro functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through selective interactions.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The difluoromethyl group in 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-2-nitropyridine is a key contributor to these properties, making it a sought-after building block in medicinal chemistry. Additionally, the nitro group offers versatile reactivity, enabling further functionalization for tailored applications. This compound aligns with the growing trend of incorporating halogenated heterocycles into modern therapeutics.

From an industrial perspective, CAS No. 1805605-55-3 is often discussed in the context of sustainable synthesis methods. With increasing emphasis on green chemistry, researchers are exploring catalytic processes and solvent-free reactions to produce this compound efficiently. Questions like "How to synthesize 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-2-nitropyridine?" or "What are the applications of fluorinated nitropyridines?" are frequently searched, reflecting the compound's relevance in cutting-edge science.

The stability and storage conditions of 4-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-2-nitropyridine are also critical topics. Proper handling under inert atmospheres and low temperatures is recommended to preserve its reactivity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its purity for downstream applications. These details are vital for laboratories aiming to integrate it into high-value workflows.

Looking ahead, the versatility of CAS No. 1805605-55-3 positions it as a cornerstone in the development of next-generation small-molecule inhibitors and agrochemicals. Its role in addressing global challenges, such as antimicrobial resistance and crop protection, underscores its importance. As synthetic methodologies advance, this compound is poised to play an even greater role in innovation-driven industries.